A nanostructured composite of ultraviolet (UV)-curable polymer and TaO was fabricated by UV imprinting and confirmed by physical and chemical analysis using atomic force microscopy (AFM), X-ray diffraction (XRD), and Fourier-transform infrared (FTIR), and X-ray photoelectron spectroscopy (XPS). Increasing the content of UV-curable polymers in the composite can successfully network with TaO and allow transfer. It was confirmed that nanostructured composite films could be successfully deposited on glass substrates depending on the UV-curable polymer content. AFM images with cross-sectional line profiles of 20 wt% composite films demonstrate that nanostructures can be successfully transferred. A uniform alignment was achieved with a stable pretilt angle on the transferred nanostructures. In addition, remarkably high-thermal budgets were observed due to the heat resistance of the films and nanostructures. Also, better C-V characteristics were observed compared to the rubbed polyimide liquid crystal (LC) cell. Therefore, nanostructured composites containing metal oxides and UV-curable polymers have great potential for LC devices considering their flexibility and sensitivity to heat such as rolling capability. This film can be used as an LC alignment layer with strong potential for high-quality LC applications.

Graphene, a single layer of carbon atoms, is a material that has held a leading position in material research owing to its excellent properties, allowing its use in innovative technologies. In spite of many advantages, the graphene’s potentially hazardous effect on the environment as well as human health constitutes a major drawback. Year after year, safety data sheets (SDS) constitute the main reference on a material’s potential hazards and the methods to prevent or address them if needed. However, SDS content has been heavily criticized due to incomplete, incorrect, or missing information and the cost required to produce and maintain it. The primary objective of this work is to introduce a stepwise process of knowledge management regarding SDSs, by identifying unexplored or neglected sections in a holistic approach. In this light, this work examines 37 graphene SDS, using modified Hodson’s criteria. The quality evaluation revealed that approximately 5% (2/37) of the datasheets were deemed reliable without restrictions (excellent), the majority 49% (18/37) were categorized as reliable with restrictions (good), while about reaching almost 46% (17/37) were deemed non-informative. It is noteworthy that approximately 73% of the SDS require major improvements; thus, the majority did not provide adequate data to be properly assessed. Section 15 could potentially trigger fundamental changes in the product status. The comprehensive evaluation of all 16 sections will enhance the capacity to conduct research mapping and formulate opinions on nanomaterials, thereby stimulating innovation.

Removal of the capping ligands on metal nanocrystals (NCs) is important for exploring structure–property correlations with supported NCs. Herein, we demonstrate a cold plasma treatment method to remove poly(N-vinyl-2-pyrrolidone) (PVP) on metal NCs. Fourier transform infrared spectroscopy of CO as a probe molecule (CO-FTIR) was used to probe the changes of surface coordination state on Pt NCs and octahedral Pt NCs. Compared with thermal calcination, plasma treatment can preserve the particle size and morphology of Pt NCs and octahedral Pt NCs. Thermal calcination drives some under-coordinated (UC) sites to develop into more stable well-coordinated (WC) sites because of atomic migration, but plasma treatment drives WC sites to develop into UC sites in contrast. The ionized atoms in plasma may bombardment the Pt surface to bring more coordination unsaturation of the surface.Graphical abstract

The production of nano-TiO\(_{2}\) is a time consuming process, due to a long peptization phase. In the past years, ultrasound has become more and more popular as a tool for improving chemical processes. With its ability to enhance mass transfer and deagglomeration, it is a promising technology to investigate the reduction of the production time of nano-TiO\(_{2}\) in a size range of 40 nm. In the present work, the effect of ultrasound on the hydrodynamic diameter during the production of nano-TiO\(_{2}\) is investigated. Additionally, different precursors are used in combination with ultrasound to find the optimal process conditions. The obtained data shows a significant reduction of the production time for nano-TiO\(_{2}\), especially when precursors with long alkoxide chains are used.

Further studies on the mechanism of intracellular induction of active oxygen species and selective oncolysis with metal oxide nanoparticles (NPs), as well as the discussion of alternative mechanisms of the NPs impact on tumor cells, are needed to introduce nanotechnologies into antitumor therapy. The paper concerns the inhibition of oxidation processes in tumor cells under the action of manganese oxide-based NPs (size 10–60 nm) as the mechanism of a tumor cell death. When manganese (II) hydroxide-based NPs enter the cells, they are oxidized with oxygen to Mn4+ compounds; the oxidation processes being blocked in the tumor cells. Hence, the MnO NPs cytotoxicity can be due to the possible direct reduction of O2 in the presence of manganese compounds in the cells.

In nano-cutting, an element with uncertainty like cutting tool material can intensively affect the surface strength of manufactured materials during the plastic deformation progress. Via the method of molecular dynamics (MD) simulations, the interaction principle is studied in this article, considering three different cutting factors including cutting tool size, cutting angle, and cutting tool shape. Nano-crystalline (NC) Cu-Ag alloys with grain boundary affect zone (GBAZ) segregation are selected as the cutting workpiece. The outcomes indicate that the compression between the cutting tool and workpiece causes the formation of dislocations and chips. Using a larger cutting tool leads to a shorter time for misshapen nucleation and movement within the NC Cu-Ag alloy, more plastic deformation, and more average tangential forces. The cutting angle has a conspicuous effect on the dislocation domain and chip volume. Sharp tools can cause plastic deformation of the workpiece more easily. This study provides a theoretical basis for the design of nano-cutting workmanship to obtain suitable mechanical properties.

The paper presents regularities that demonstrate the formation effect of passivating ligands of thioglycolic acid, L-cysteine (TGA, L-Cys), and dielectric shells (SiO\(_{2}\)) on the Ag\(_{2}\)S nanocrystals’ surface on the their IR luminescence photostability. Manifestations of the interaction between passivating ligand molecules of TGA and L-Cys with Ag\(_{2}\)S nanocrystals, as well as SiO\(_{2}\) shell formation due to the replacement process of organic ligands with a silica ligand (MPTMS) (“ligand exchange”), were established, using FTIR absorption spectroscopy. In the case of replacing TGA with MPTMS, an increase in the luminescence quantum yield of formed Ag\(_{2}\)S quantum dots (QDs) and its resistance to long-term exposure to exciting light was found. In the case of replacing L-Cys with MPTMS, the formation of a fragmentary SiO\(_{2}\)/L-Cys shell on Ag\(_{2}\)S nanocrystals due to the partial replacement of L-Cys with MPTMS was found. It contributes to the non-reversible photodegradation of Ag\(_{2}\)S QDs luminescence as a result of SiO\(_{2}\)/L-Cys shell photodestruction.

Oxide semi-conductors such as TiO2, ZnO, CuO have been extensively studied for long time for its photocatalytic activity and its application in waste water treatment. These semiconductors on excitation with UV or visible light generate e−-h+ pairs that react with O2 / H2O respectively to produce Reactive Oxygen Species (ROS) such as O2−•, •OH radicals. These ROS degrade the contaminants in water. There is a need for catalysts that produce these ROS even in absence of light (dark) and such Day-Night catalysts are significant from the point of view of 24 × 7 operation. Towards this objective, Na doped CuO, Cu1−xNaxO (x = 0 to 0.1) has been synthesized, characterized by X-ray diffraction (XRD), Transmission electron microscopy (TEM), X-Ray photoelectron spectroscopy (XPS) and Ultra violet visible-diffuse reflectance spectroscopy (UV-DRS). The particle size of Cu1−xNaxO is in the range of 25 to 75 nm. Its photocatalytic activity has been reported for the first time. These compositions exhibit Photocatalytic activity in dark (in absence of light) too and is attributed to super oxide species generated due to vacancies created esp in Na doped compositions. Hence, the Na doped CuO acts as Day-Night catalysts and the rates of degradation are higher than those reported earlier for CuO. Reactive Oxygen Species (ROS) liberated from its aqueous suspensions have been estimated and correlated to its activity.

We perform full-wave electromagnetic simulations to investigate the formation of higher-order localized surface plasmons (LSP) in a multilayered Au-Si-Au nanodisk architecture and their evolution with the doping level and thickness of the semiconducting layer. We show that higher-order LSP modes can be efficiently excited and controlled not only by changing the thickness of the intermediate Si layer but also by optically tuning its doping level. We provide a detailed study of the nature and origin of the hybrid modes resulting from the hybridization of nanodisk primitive LSP modes. This approach substantially improves the functionality of the nanodisk stack structure and opens up a new practical pathway for the active control of the optical response of plasmonic-based and semiconducting-based devices.

The surface plasmon resonance property of silver nanoparticles (AgNPs) makes them a top-notch material for developing sensors, especially in surface-enhanced Raman scattering (SERS). The multi-shape silver nanoparticles decorated on cellulose fiber of paper provide flexible paper-based SERS substrates with different sensitivity. The isotropic and anisotropic morphology of AgNPs on filter paper has been controlled by weak and strong reducing agents: sodium borohydride (NaBH4), ascorbic acid (L-AA), glucose, formaldehyde (HCHO). The capping agent’s chitosan and the reaction conditions like the ratio of precursors and stirring speed also influence the shape, size, stability, and dispersity of AgNPs on filter paper. Multi-shape AgNPs on paper are obtained as spherical shapes (about 50–100 nm), rods (size 100–500 nm in length, 50-nm wide), or thin wings. Depending on the reduction condition, these AgNPs can be single-dispersed or stuck together to form corals on paper. The fabricated paper-based SERS substrates were investigated the optical characterization and used to detect melamine in an aqueous solution with detection limits as low as 10−8 M with the EF = 2.3 × 109.